3-(3-bromophenyl)-5-[(2-methoxyphenoxy)methyl]-1,2,4-oxadiazole

• IUPAC Name: 3-(3-bromophenyl)-5-[(2-methoxyphenoxy)methyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C16H13BrN2O3/c1-20-13-7-2-3-8-14(13)21-10-15-18-16(19-22-15)11-5-4-6-12(17)9-11/h2-9H,10H2,1H3
• InChI Key: ASEXUBVUTLOLJN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OCC2=NC(=NO2)C3=CC(=CC=C3)Br
• Molecular Formula: C16H13BrN2O3
• Molecular Weight: 361.19 g/mol

Description

3-(3-bromophenyl)-5-[(2-methoxyphenoxy)methyl]-1,2,4-oxadiazole is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. The compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and limitations in lab experiments.

Mechanism of Action

The mechanism of action of 3-(3-bromophenyl)-5-[(2-methoxyphenoxy)methyl]-1,2,4-oxadiazole is not fully understood. However, studies have shown that the compound inhibits the activity of various enzymes and signaling pathways that are involved in cancer cell growth and inflammation. For example, the compound has been shown to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication and cell division. Additionally, the compound has been shown to inhibit the activity of the NF-κB signaling pathway, which is involved in inflammation and cancer cell growth.
Biochemical and Physiological Effects:
Studies have shown that 3-(3-bromophenyl)-5-[(2-methoxyphenoxy)methyl]-1,2,4-oxadiazole has various biochemical and physiological effects. For example, the compound has been shown to induce apoptosis in cancer cells and reduce inflammation in animal models. Additionally, the compound has been shown to have antioxidant properties, which may help to protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(3-bromophenyl)-5-[(2-methoxyphenoxy)methyl]-1,2,4-oxadiazole in lab experiments is its potential therapeutic applications. The compound has been shown to have anti-cancer and anti-inflammatory properties, which may make it a promising candidate for drug development. However, one of the main limitations of using the compound in lab experiments is its toxicity. Studies have shown that the compound can be toxic to cells at high concentrations, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 3-(3-bromophenyl)-5-[(2-methoxyphenoxy)methyl]-1,2,4-oxadiazole. One direction is the development of new synthesis methods that are more efficient and cost-effective. Additionally, further studies are needed to fully understand the mechanism of action of the compound and its potential therapeutic applications. Furthermore, studies are needed to determine the optimal dosage and administration route for the compound in order to minimize toxicity and maximize efficacy. Finally, the compound could be studied for its potential use in combination with other drugs to enhance its therapeutic effects.

Scientific Research Applications

3-(3-bromophenyl)-5-[(2-methoxyphenoxy)methyl]-1,2,4-oxadiazole has been studied for its potential therapeutic applications. One of the most promising applications is its use as an anti-cancer agent. Studies have shown that the compound inhibits the growth of cancer cells and induces apoptosis, or programmed cell death, in various cancer cell lines. Additionally, the compound has been studied for its potential use as an anti-inflammatory agent, as it has been shown to reduce inflammation in animal models.